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Abstract

Pyruvamide (CAS No. 631-66-3), a simple amide derivative of pyruvic acid, is a molecule of
interest in various biological contexts. This technical guide provides a comprehensive overview
of its known chemical and physical properties, safety information, and its role as an activator of
yeast pyruvate decarboxylase. While extensive research on its broader biological activities and
specific signaling pathways in mammalian systems is limited, this document consolidates the
available information to serve as a foundational resource for further investigation.

Chemical and Physical Properties

Pyruvamide, also known as 2-oxopropanamide, is a small organic molecule with the chemical
formula CsHsNO2. A summary of its key physical and chemical properties is presented in Table
1.

Table 1: Physical and Chemical Properties of Pyruvamide
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Property Value Reference(s)
CAS Number 631-66-3 [11[2]
Molecular Formula CsHsNO:2 [1]

Molecular Weight 87.08 g/mol [1]

IUPAC Name 2-oxopropanamide [1]

Pyruvic acid amide,
Synonyms _ [1]
Acetylcarboxamide

Appearance Solid

Melting Point Not available
Boiling Point Not available
Solubility Not available

Safety Data Sheet (SDS)

A comprehensive safety data sheet for Pyruvamide with detailed quantitative toxicological data
such as LD50 and LC50 values is not readily available in the public domain. However, a basic
safety data sheet from ChemScene provides fundamental safety precautions.

Table 2: Summary of Safety Information for Pyruvamide
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Hazard Identification

Precautionary Statements

First Aid Measures

Not classified as hazardous

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P271: Use only outdoors or
in a well-ventilated area. P280:
Wear protective
gloves/protective clothing/eye

protection/face protection.

If inhaled: Remove person to
fresh air and keep comfortable
for breathing. Call a POISON
CENTER/doctor if you feel
unwell. If on skin: Wash with
plenty of water. If in eyes:
Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and
easy to do. Continue rinsing. If
eye irritation persists: Get
medical advice/attention. If
swallowed: Call a POISON
CENTER/doctor if you feel
unwell. Rinse mouth.

This information is a summary and should not replace a full safety data sheet. Users should

consult the original SDS for complete safety information.

Biological Activity and Mechanism of Action

The most well-documented biological activity of Pyruvamide is its role as an activator of the

enzyme pyruvate decarboxylase (PDC) in yeast.

Activation of Yeast Pyruvate Decarboxylase

Research has shown that Pyruvamide can activate yeast pyruvate decarboxylase, a key

enzyme in alcoholic fermentation. A crystallographic and kinetic study has provided insights

into the structural basis of this activation.

The following is a summarized methodology based on the study of the complex between yeast

PDC and Pyruvamide:

o Crystallization: The complex of thiamine diphosphate-dependent tetrameric enzyme pyruvate

decarboxylase from brewer's yeast with the activator Pyruvamide is crystallized.

© 2025 BenchChem. All rights reserved. 3/6

Tech Support


https://www.benchchem.com/product/b1210208?utm_src=pdf-body
https://www.benchchem.com/product/b1210208?utm_src=pdf-body
https://www.benchchem.com/product/b1210208?utm_src=pdf-body
https://www.benchchem.com/product/b1210208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

» X-ray Diffraction Data Collection: X-ray diffraction data is collected from the crystals to a
resolution of 2.4 A.

e Structure Determination and Refinement: The crystal structure is determined and refined to
analyze the binding of Pyruvamide and the conformational changes in the enzyme.

» Kinetic Experiments: The effect of Pyruvamide on the substrate activation of PDC is
measured. This involves monitoring the enzyme's activity in the presence of varying
concentrations of the substrate (pyruvate) and the activator (Pyruvamide). The impact of
modifying cysteine residues on activation is also assessed.

The study suggests a mechanism where the binding of Pyruvamide triggers a disorder-to-
order transition in two active-site loop regions of the enzyme. This conformational change is a
key event in the activation process.
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Caption: Proposed mechanism of Pyruvate Decarboxylase activation by Pyruvamide.

Further Research and Conclusion

While the role of Pyruvamide in activating yeast PDC is established, its broader biological
significance, particularly in mammalian systems, remains largely unexplored. There is a notable
lack of publicly available data on its toxicology, pharmacokinetics, and effects on other cellular
pathways. This technical guide highlights the existing knowledge and underscores the need for
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further research to elucidate the full biological profile of Pyruvamide. Such studies would be
invaluable for researchers and professionals in drug development and other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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